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Compound of Interest

Compound Name: 2-Amino-3-pentanone

Cat. No.: B11762159 Get Quote

2-Amino-3-pentanone: A Technical Overview
CAS Number: 343925-95-1

Molecular Formula: C₅H₁₁NO

Molecular Weight: 101.15 g/mol

This technical guide provides a comprehensive overview of the known properties, synthesis,

and potential applications of 2-Amino-3-pentanone, a bifunctional organic compound

containing both an amino and a ketone group. This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Physicochemical Properties
Currently, there is a notable absence of experimentally determined physical property data for 2-
Amino-3-pentanone in publicly accessible literature. While some computational predictions

are available, they should be utilized with an understanding of their theoretical nature.

Table 1: Physicochemical Properties of 2-Amino-3-pentanone
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Property Value Source

Appearance
Colorless to pale yellow liquid

or solid
[CymitQuimica]

Solubility
Soluble in water and various

organic solvents
[CymitQuimica]

Boiling Point 144.7 ± 23.0 °C (Predicted) [ChemicalBook]

Density 0.901 ± 0.06 g/cm³ (Predicted) [ChemicalBook]

Melting Point Not available -

Synthesis
A specific, detailed experimental protocol for the synthesis of 2-Amino-3-pentanone is not

readily available in the surveyed literature. However, a publication from 1984 in the Journal of

Organic Chemistry is referenced as containing a relevant synthesis method. Researchers

interested in the preparation of this compound are encouraged to consult this primary source

for detailed procedural information.

General synthetic strategies for α-amino ketones often involve the amination of α-halo ketones

or the oxidation of the corresponding amino alcohols. The bifunctional nature of 2-Amino-3-
pentanone, with both a nucleophilic amino group and an electrophilic carbonyl group, makes it

a versatile synthon for the preparation of more complex molecules.

Reactivity and Potential Applications
The presence of both an amino and a ketone functional group imparts a rich reactivity profile to

2-Amino-3-pentanone, making it a valuable intermediate in organic synthesis.[1] The amino

group can act as a nucleophile or a base, while the ketone carbonyl is susceptible to

nucleophilic attack. This dual reactivity allows for its participation in a variety of chemical

transformations, including:

Nucleophilic additions to the carbonyl group.

Condensation reactions, such as imine and enamine formation.
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As a building block for the synthesis of heterocyclic compounds.

Given its structural motifs, 2-Amino-3-pentanone is considered a potentially useful

intermediate in the production of pharmaceuticals and agrochemicals.[1] The broader class of

aminoketones is known to exhibit a wide range of biological activities, and derivatives of this

compound could be explored for various therapeutic applications.

Biological Activity
There is currently no specific information available in the public domain regarding the biological

activity of 2-Amino-3-pentanone or its involvement in any signaling pathways. The general

class of aminoketones has been investigated for various pharmacological properties, but direct

studies on this particular compound are lacking.

Due to the absence of experimental data on biological activity and signaling pathways, the

mandatory visualization requirements of this guide cannot be fulfilled at this time. Further

research is required to elucidate the biological role and potential therapeutic applications of 2-
Amino-3-pentanone.

Spectroscopic Data
No experimental spectroscopic data (NMR, IR, MS) for 2-Amino-3-pentanone has been

identified in the available literature. For researchers synthesizing this compound, standard

analytical techniques will be necessary to confirm its identity and purity.

Conclusion
2-Amino-3-pentanone is a chemical compound with potential as a synthetic intermediate,

particularly in the fields of medicinal and agricultural chemistry. However, a significant gap

exists in the publicly available experimental data for its physicochemical properties, a detailed

and validated synthesis protocol, and any biological or pharmacological characterization. The

information presented in this guide is based on the limited data currently available and

highlights the need for further research to fully understand and exploit the potential of this

molecule. Researchers are advised to consult the primary literature, where available, and to

perform thorough analytical characterization of any synthesized material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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